(7-Phenyl-1,4-thiazepan-4-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
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Description
The chemical compound (7-Phenyl-1,4-thiazepan-4-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
is a versatile material utilized in scientific research. Its unique structure offers potential applications in drug discovery, organic synthesis, and material science. The molecular formula of this compound is C20H19NOS2
.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The compound has been synthesized and characterized using techniques such as UV, IR, 1H, and 13C NMR, and high-resolution mass spectrometry. Structural optimization and theoretical vibrational spectra interpretation are conducted using density functional theory calculations (Shahana & Yardily, 2020).
Biological Activities
- Antibacterial Activity : Molecular docking studies have been carried out to understand the antibacterial activity of the compound. These studies help in exploring its potential as an antibacterial agent (Shahana & Yardily, 2020).
- Antimicrobial and Antifungal Activities : Synthesized derivatives have shown promising results in screening for antibacterial and antifungal activities. This indicates their potential in the development of new antimicrobial agents (Ashok et al., 2017).
Optoelectronic Properties
- Electrochemical and Electrochromic Properties : Studies have been conducted on novel polymers containing phenyl-methanone units, including derivatives of thiophene, for their electrochemical and electrochromic properties. This suggests applications in materials science, particularly in electronic and optoelectronic devices (Hu et al., 2013).
Anticancer Activities
- Anticancer Potential : Certain derivatives have been evaluated for anticancer activities, providing insights into their potential use in cancer therapy. The structure-activity relationships of these compounds can guide further pharmacological studies (Othman et al., 2019).
Enzyme Inhibitory Activities
- Enzyme Inhibition : Derivatives have been assessed for their inhibitory activities against enzymes like acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. This demonstrates their potential in the development of enzyme inhibitors (Cetin et al., 2021).
Properties
IUPAC Name |
(7-phenyl-1,4-thiazepan-4-yl)-(1-thiophen-2-ylcyclopentyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NOS2/c23-20(21(11-4-5-12-21)19-9-6-15-25-19)22-13-10-18(24-16-14-22)17-7-2-1-3-8-17/h1-3,6-9,15,18H,4-5,10-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPMLZQBXURKTLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)N3CCC(SCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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